Cas no 898753-83-8 (Ethyl 4-cyclopentyl-4-oxobutyrate)

Ethyl 4-cyclopentyl-4-oxobutyrate is a versatile ester compound characterized by its cyclopentyl and ketone functional groups. Its molecular structure, featuring a reactive β-ketoester moiety, makes it a valuable intermediate in organic synthesis, particularly for the preparation of cyclopentane-containing compounds. The compound’s stability and solubility in common organic solvents facilitate its use in reactions such as alkylations, condensations, and cyclizations. Its well-defined reactivity profile allows for precise control in synthetic pathways, making it useful in pharmaceutical and fine chemical applications. The ethyl ester group further enhances its utility by providing a convenient handle for further derivatization. This compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.
Ethyl 4-cyclopentyl-4-oxobutyrate structure
898753-83-8 structure
Product Name:Ethyl 4-cyclopentyl-4-oxobutyrate
CAS No:898753-83-8
MF:C11H18O3
MW:198.258823871613
MDL:MFCD01320322
CID:1072299
PubChem ID:10726631
Update Time:2025-06-23

Ethyl 4-cyclopentyl-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-cyclopentyl-4-oxobutyrate
    • ethyl 4-cyclopentyl-4-oxobutanoate
    • 898753-83-8
    • MFCD01320322
    • AKOS011349070
    • DTXSID10443989
    • ETHYL4-CYCLOPENTYL-4-OXOBUTYRATE
    • MDL: MFCD01320322
    • Inchi: 1S/C11H18O3/c1-2-14-11(13)8-7-10(12)9-5-3-4-6-9/h9H,2-8H2,1H3
    • InChI Key: CGGDTMPBLMPVPC-UHFFFAOYSA-N
    • SMILES: O=C(CCC(=O)OCC)C1CCCC1

Computed Properties

  • Exact Mass: 198.12600
  • Monoisotopic Mass: 198.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.08900

Ethyl 4-cyclopentyl-4-oxobutyrate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Ethyl 4-cyclopentyl-4-oxobutyrate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898753-83-8)Ethyl 4-cyclopentyl-4-oxobutyrate
Order Number:A1189178
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:08
Price ($):346.0
Email:sales@amadischem.com

Additional information on Ethyl 4-cyclopentyl-4-oxobutyrate

Ethyl 4-Cyclopentyl-4-Oxobutyrate: A Comprehensive Overview

Ethyl 4-cyclopentyl-4-oxobutyrate, also known by its CAS number 898753-83-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with the molecular formula C12H18O2, belongs to the class of esters and is characterized by its unique structure, which includes a cyclopentane ring fused to a ketone group and an ethoxy group.

The synthesis of Ethyl 4-cyclopentyl-4-oxobutyrate typically involves multi-step reactions, often starting from cyclopentanone as the precursor. The process may include alkylation, esterification, and purification steps to achieve the desired product with high purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields.

In terms of applications, Ethyl 4-cyclopentyl-4-oxobutyrate has been explored in various research contexts. One notable area is its use as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can serve as a precursor for the development of anti-inflammatory agents and antioxidants due to its structural versatility.

Recent research has highlighted the potential of Ethyl 4-cyclopentyl-4-oxobutyrate in organocatalytic reactions, particularly in asymmetric catalysis. Its ability to act as a chiral auxiliary has been demonstrated in several publications, making it a valuable tool in the construction of complex molecular architectures with high enantioselectivity.

The pharmacological properties of this compound are another area of active investigation. Preclinical studies suggest that it may exhibit potential as a modulator of cellular signaling pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's disease. However, further research is required to fully understand its mechanisms of action and therapeutic potential.

In addition to its role in drug discovery, Ethyl 4-cyclopentyl-4-oxobutyrate has also found applications in materials science. Its unique structure makes it a candidate for use in the development of novel polymers and coatings with tailored properties such as improved thermal stability and mechanical strength.

From an environmental perspective, the biodegradation and toxicity profiles of Ethyl 4-cyclopentyl-4-oxobutyrate have been studied to assess its safety for industrial and pharmaceutical applications. Results indicate that it exhibits moderate biodegradability under aerobic conditions, though further studies are needed to evaluate its long-term environmental impact.

In conclusion, Ethyl 4-cyclopentyl-4-oxobutyrate (CAS No.898753-83-8) is a versatile compound with diverse applications across multiple disciplines. Its structural features make it an attractive target for both fundamental research and applied development efforts.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:898753-83-8)Ethyl 4-cyclopentyl-4-oxobutyrate
A1189178
Purity:99%
Quantity:1g
Price ($):346.0
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